N-cyclohexyl-2-{4-[(6-ethyl-2-oxo-2H-chromen-4-yl)methyl]piperazin-1-yl}acetamide

• IUPAC Name: N-cyclohexyl-2-[4-[(6-ethyl-2-oxochromen-4-yl)methyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C24H33N3O3/c1-2-18-8-9-22-21(14-18)19(15-24(29)30-22)16-26-10-12-27(13-11-26)17-23(28)25-20-6-4-3-5-7-20/h8-9,14-15,20H,2-7,10-13,16-17H2,1H3,(H,25,28)
• InChI Key: WDNAQDCSYFRROQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=O)C=C2CN3CCN(CC3)CC(=O)NC4CCCCC4
• Molecular Formula: C24H33N3O3
• Molecular Weight: 411.5 g/mol

Description

N-cyclohexyl-2-{4-[(6-ethyl-2-oxo-2H-chromen-4-yl)methyl]piperazin-1-yl}acetamide is a complex organic compound that features a cyclohexyl group, a piperazine ring, and a chromen-4-yl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclohexyl-2-{4-[(6-ethyl-2-oxo-2H-chromen-4-yl)methyl]piperazin-1-yl}acetamide typically involves multiple steps:

Formation of the chromen-4-yl moiety: This can be achieved through the reaction of 7-amino-4-methylcoumarin with appropriate reagents.

Introduction of the piperazine ring: The chromen-4-yl intermediate is then reacted with a piperazine derivative under controlled conditions.

Cyclohexyl group attachment: Finally, the cyclohexyl group is introduced through a substitution reaction, resulting in the formation of the target compound.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of automated reactors, continuous flow systems, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

N-cyclohexyl-2-{4-[(6-ethyl-2-oxo-2H-chromen-4-yl)methyl]piperazin-1-yl}acetamide can undergo various chemical reactions, including:

Oxidation: The chromen-4-yl moiety can be oxidized under specific conditions to form corresponding quinones.

Reduction: The compound can be reduced to form dihydro derivatives.

Substitution: The piperazine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides and acyl chlorides.

Major Products

The major products formed from these reactions include quinones, dihydro derivatives, and various substituted piperazine derivatives .

Scientific Research Applications

N-cyclohexyl-2-{4-[(6-ethyl-2-oxo-2H-chromen-4-yl)methyl]piperazin-1-yl}acetamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: It is being investigated for its potential therapeutic effects, including antimicrobial and anticancer activities.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-{4-[(6-ethyl-2-oxo-2H-chromen-4-yl)methyl]piperazin-1-yl}acetamide involves its interaction with specific molecular targets:

Molecular Targets: The compound may bind to enzymes or receptors, altering their activity.

Pathways Involved: It can modulate signaling pathways, leading to changes in cellular processes such as proliferation and apoptosis.

Comparison with Similar Compounds

Similar Compounds

• N-cyclohexyl-N-methyl-4-((4-methyl-2-oxo-2H-chromen-6-yl)oxy)butanamide
• 2-Cyano-3-(7-hydroxy-2-oxo-2H-chromen-8-yl)-N-[2-(2-methoxy-phenoxy)-ethyl]-acrylamide

Uniqueness

N-cyclohexyl-2-{4-[(6-ethyl-2-oxo-2H-chromen-4-yl)methyl]piperazin-1-yl}acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications .